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Compound of Interest

Compound Name: Myristyl myristate

Cat. No.: B1200537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Myristyl myristate and cetyl palmitate are long-chain fatty acid esters extensively utilized in

the cosmetic and pharmaceutical industries as emollients, texture enhancers, and stabilizers in

a variety of topical formulations. While both contribute to the sensory profile and therapeutic

efficacy of drug delivery systems, their distinct physicochemical properties warrant a detailed

comparative analysis to guide formulation development. This guide provides an objective

comparison of their performance characteristics, supported by established experimental

protocols for their evaluation.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of these esters is crucial for

predicting their behavior in formulations.
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Property Myristyl Myristate Cetyl Palmitate

INCI Name Myristyl Myristate Cetyl Palmitate

CAS Number 3234-85-3[1] 540-10-3[2]

Molecular Formula C28H56O2[1] C32H64O2[2]

Molecular Weight 424.7 g/mol [3] 480.8 g/mol [4]

Appearance
White to yellowish waxy

solid[1]
White, waxy solid/flakes[2]

Melting Point ~38°C (100°F)[1] 43-54°C (109-129°F)[2]

Solubility
Insoluble in water; Soluble in

oils[1]

Insoluble in water; Soluble in

oils[2]

Performance in Topical Formulations: A Qualitative
Comparison
While direct, head-to-head quantitative studies are not readily available in the public domain,

the functional roles and performance of myristyl myristate and cetyl palmitate can be inferred

from their general properties and data from formulations containing them.

Myristyl Myristate is often characterized by its lower melting point, which is close to skin

temperature. This property allows it to impart a light, non-greasy, and velvety feel upon

application[1][5]. It is frequently used to improve the spreadability of emulsions and can reduce

the watery feel of lotions and creams[6]. Myristyl myristate is also known to enhance the

texture and stability of formulations[1]. However, it is noted to have a high comedogenic rating,

which may be a consideration for formulations targeting acne-prone skin[1].

Cetyl Palmitate, with its higher melting point, provides a more substantial and cushioned feel to

formulations[2]. It is well-documented for its ability to form a protective, semi-occlusive film on

the skin, which helps to reduce transepidermal water loss (TEWL) and improve skin

hydration[2][7]. This makes it a valuable ingredient in products aimed at moisturizing and

protecting the skin barrier. It also functions as a thickener and stabilizer in emulsions[7].
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Experimental Protocols for Comparative
Performance Evaluation
To generate quantitative, comparative data on the performance of myristyl myristate and cetyl

palmitate, the following experimental protocols are recommended.

Evaluation of Skin Hydration and Barrier Function
Objective: To quantitatively assess and compare the effects of myristyl myristate and cetyl

palmitate on skin hydration and transepidermal water loss (TEWL).

Methodology:

Panelists: A panel of at least 20 healthy volunteers with normal to dry skin.

Test Areas: Designated areas on the volar forearm of each panelist. One area serves as an

untreated control, while the others are treated with simple oil-in-water emulsions containing

either myristyl myristate or cetyl palmitate at a standardized concentration.

Instrumentation:

Corneometer: To measure skin surface hydration.

Tewameter: To measure transepidermal water loss (TEWL), providing an indication of skin

barrier function[3][8].

Procedure:

Baseline measurements for skin hydration and TEWL are taken from all test areas.

A standardized amount of each test formulation is applied to the respective test areas.

Measurements are repeated at predetermined time intervals (e.g., 1, 2, 4, and 8 hours)

after application.

Data Analysis: The percentage change in skin hydration and the reduction in TEWL from

baseline are calculated for each formulation and compared. Statistical analysis is performed

to determine significant differences between the two emollients.
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Experimental Workflow for Skin Hydration and TEWL Evaluation
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Logical Flow for Sensory Profile Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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